Cas no 2679817-18-4 ((3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679817-18-4
• MF: C₁₄H₁₆BrNO₄
• MW: 342.185143470764
• CID: 5620198
• PubChem ID: 165943690
• Update Time: 2025-05-20

(3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297345
• (3S)-4-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2679817-18-4
• (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C14H16BrNO4/c1-2-6-20-14(19)16-12(9-13(17)18)8-10-4-3-5-11(15)7-10/h2-5,7,12H,1,6,8-9H2,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： YMLXYDDMPKCAPJ-LBPRGKRZSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 341.02627g/mol
• Monoisotopic Mass: 341.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic Acid (CAS No. 2679817-18-4)

(3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2679817-18-4, this compound represents a pinnacle of molecular design, combining multiple functional groups to exhibit unique chemical properties and biological activities. Its structural complexity and potential therapeutic applications make it a subject of intense study in medicinal chemistry.

The molecular structure of (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid features a chiral center at the 3-position, which is critical for its stereochemical properties and biological interactions. The presence of a 3-bromophenyl group at the 4-position introduces a halogenated aromatic ring, enhancing its reactivity and potential for further derivatization. Additionally, the (prop-2-en-1-yloxy)carbonylamino moiety adds an amide-like functionality, which is often utilized in the synthesis of peptidomimetics and bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. The (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has emerged as a promising candidate in this domain due to its ability to modulate various biological pathways. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is its potential application in the development of targeted therapies. Its structural features allow it to interact selectively with specific biological targets, thereby minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy and reducing adverse reactions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy, further accelerating the drug discovery process.

The synthesis of (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chiral center at the 3-position must be carefully preserved during synthesis to maintain the stereochemical integrity of the molecule. Techniques such as asymmetric synthesis and chiral resolution are often employed to achieve this goal. The presence of the 3-bromophenyl group also necessitates careful handling to prevent unwanted side reactions.

The pharmacological properties of (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid have been extensively studied in both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits significant anti-inflammatory, analgesic, and anti-proliferative activities. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with certain receptors has been linked to its potential use in treating neurological disorders.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. The (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has undergone several preclinical studies to evaluate its pharmacokinetic profile, toxicity, and therapeutic potential. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its suitability for clinical use.

The future prospects of (3S)-4-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in pharmaceutical research are promising. Ongoing studies aim to explore its potential applications in treating various diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. The compound's unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological properties for specific therapeutic needs.

In conclusion, the compound identified by CAS number 2679817-18-4 represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted biological activities make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.